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Compound of Interest

Compound Name: 2,3-Difluorophenol

Cat. No.: B1222669

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2,3-Difluorophenol in a laboratory setting. The following procedural guidance is
intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

2,3-Difluorophenol is a hazardous chemical requiring careful handling to mitigate risks. It is
classified as a flammable solid that can cause severe skin burns, and eye damage, and is
harmful if swallowed.[1][2]

Hazard Classification Category
Flammable Solid Category 2
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Eye Irritation Category 1

Source: Aggregated GHS information.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to ensure personal safety.
The following table summarizes the required PPE for handling 2,3-Difluorophenol.
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Body Part Required PPE Specification

Conforming to EN 166 (EU) or

Eyes/Face Safety Goggles, Face Shield
NIOSH (US) standards.[3]

_ _ Wear appropriate protective
) Chemical Resistant Gloves, )
Skin ] ] gloves and clothing to prevent
Protective Clothing )
skin exposure.[4]

Respirat Respirator with appropriate Use a type ABEK (EN14387)
espirator
P Y filter respirator filter.

It is crucial to inspect all PPE for integrity before each use and to follow a regular replacement
schedule for items like gloves to prevent permeation by the chemical.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3-Difluorophenol is essential to minimize exposure and
ensure a safe laboratory environment.

1. Preparation:

e Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.

» Work in a well-ventilated area, preferably within a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Have spill control materials (e.g., inert absorbent material like sand or silica gel) readily
available.[1]

2. Handling:
e Ground and bond the container and receiving equipment to prevent static discharge.[1]
e Use only non-sparking tools.[1]

e Avoid creating dust.
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» Do not eat, drink, or smoke in the handling area.[1]

e Wash hands thoroughly after handling.

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[1]

e Store in a corrosives and flammables area.[1]

e Incompatible materials to avoid include strong oxidizing agents and strong bases.[1]

Emergency Procedures: First Aid

In case of exposure, immediate action is critical.

Exposure Route First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower. Wash off
Skin Contact ) ) )
immediately with soap and plenty of water. Seek

immediate medical attention.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Call

a physician immediately.[1]

Disposal Plan
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Proper disposal of 2,3-Difluorophenol and its containers is crucial to prevent environmental
contamination.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
All waste must be in properly labeled, sealed, and compatible containers.

o Container Disposal: Do not reuse empty containers. The first rinse of the container should be
collected and disposed of as hazardous waste.[5] For highly toxic materials, the first three
rinses must be collected as hazardous waste.[5]

Workflow for Safe Handling of 2,3-Difluorophenol
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Caption: Workflow for the safe handling of 2,3-Difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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